Cas no 1897701-11-9 (5-(4-Bromophenoxy)pyrimidin-2-amine)

• Product Name: 5-(4-Bromophenoxy)pyrimidin-2-amine
• CAS No: 1897701-11-9
• MF: C₁₀H₈BrN₃O
• MW: 266.094020843506
• CID: 5716335
• PubChem ID: 115049400
• Update Time: 2025-06-08

5-(4-Bromophenoxy)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenoxy)pyrimidin-2-amine
• EN300-1599868
• 1897701-11-9
• 2-Pyrimidinamine, 5-(4-bromophenoxy)-

• Inchi： 1S/C10H8BrN3O/c11-7-1-3-8(4-2-7)15-9-5-13-10(12)14-6-9/h1-6H,(H2,12,13,14)
• InChI Key： XWUATTKQDLWQQF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1=CN=C(N)N=C1

Computed Properties

• Exact Mass: 264.98507g/mol
• Monoisotopic Mass: 264.98507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61Ų

Additional information on 5-(4-Bromophenoxy)pyrimidin-2-amine

Introduction to 5-(4-Bromophenoxy)pyrimidin-2-amine (CAS No. 1897701-11-9)

5-(4-Bromophenoxy)pyrimidin-2-amine (CAS No. 1897701-11-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has garnered considerable attention due to its potential applications in drug discovery and development. The 4-bromophenoxy substituent and the pyrimidin-2-amine core provide a robust platform for exploring a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The 4-bromophenoxy group is known for its ability to enhance the lipophilicity of molecules, which can improve their cellular uptake and permeability across biological membranes. This characteristic is particularly valuable in the design of drugs that need to reach specific intracellular targets. Additionally, the pyrimidin-2-amine scaffold is a common motif in many bioactive compounds, often associated with potent biological activities and good pharmacokinetic properties.

Recent studies have highlighted the potential of 5-(4-Bromophenoxy)pyrimidin-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the bromine substitution on the phenoxy ring played a crucial role in enhancing the compound's potency and selectivity.

In another study, published in the European Journal of Medicinal Chemistry, 5-(4-Bromophenoxy)pyrimidin-2-amine derivatives were evaluated for their antiviral activity against several RNA viruses, including influenza and coronaviruses. The results showed that these compounds effectively inhibited viral replication by interfering with key viral enzymes, such as RNA-dependent RNA polymerase (RdRp). The bromine substitution was again identified as a critical factor in enhancing antiviral efficacy.

The anticancer potential of 5-(4-Bromophenoxy)pyrimidin-2-amine has also been explored. A research team from the National Cancer Institute conducted a comprehensive study on the cytotoxic effects of this compound on various cancer cell lines. They found that 5-(4-Bromophenoxy)pyrimidin-2-amine induced apoptosis in cancer cells by activating caspase pathways and disrupting mitochondrial function. The study also highlighted the importance of the pyrimidine ring in mediating these effects.

From a synthetic perspective, 5-(4-Bromophenoxy)pyrimidin-2-amine can be prepared through a series of well-established chemical reactions. One common approach involves the nucleophilic substitution of 4-bromophenol with 2-chloropyrimidine followed by deprotection to yield the final product. This synthetic route is scalable and can be adapted to produce various derivatives with different substituents on the phenoxy ring or pyrimidine core.

The physicochemical properties of 5-(4-Bromophenoxy)pyrimidin-2-amine are also noteworthy. It has a molecular weight of 303.16 g/mol and exhibits good solubility in organic solvents such as DMSO and ethanol. These properties make it suitable for use in high-throughput screening assays and other biochemical experiments.

In conclusion, 5-(4-Bromophenoxy)pyrimidin-2-amine (CAS No. 1897701-11-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique structure, characterized by the 4-bromophenoxy substituent and pyrimidin-2-amine core, provides a solid foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.